Monosodium oxalate

Specification

• CAS No.: 1186-49-8
• Molecular Formula: C2H3NaO5
• Molecular Weight: 111.01 g/mol
• IUPAC Name: sodium;2-hydroxy-2-oxoacetate
• Standard InChI: InChI=1S/C2H2O4.Na/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+1/p-1
• Standard InChI Key: UJRAXLUXHBUNDO-UHFFFAOYSA-M
• Isomeric SMILES: C(=O)(C(=O)[O-])O.[Na+]
• SMILES: C(=O)(C(=O)[O-])O.[Na+]
• Canonical SMILES: [H+].C(=O)(C(=O)[O-])[O-].[Na+]

Introduction

Chemical Identity and Structure

Monosodium oxalate, with the molecular formula C2HO4.Na, is a salt formed from oxalic acid where one acidic proton is replaced by a sodium ion. The compound has a molecular weight of 112.0167 g/mol and displays no optical activity due to its achiral nature. The chemical structure consists of a sodium cation (Na+) with a molecular weight of 22.98976928 g/mol and a hydrogen oxalate anion (C2HO4-) with a molecular weight of 89.0269 g/mol.
The compound can be represented in SMILES notation as [Na+].OC(=O)C([O-])=O, which illustrates the ionic interaction between the sodium cation and the partially deprotonated oxalate group. Its InChI notation is InChI=1S/C2H2O4.Na/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+1/p-1 with an InChIKey of UJRAXLUXHBUNDO-UHFFFAOYSA-M. These standardized chemical identifiers facilitate accurate database searching and compound identification in research settings.

Structural Characteristics

Monosodium oxalate possesses a simple yet important structure in the field of organic chemistry. The compound contains:

Identification and Registry Data

For regulatory and scientific purposes, monosodium oxalate is identified through several systematic classification systems:

Parameter	Identifier
CAS Number	1186-49-8
EC Number	214-691-3
UNII	2T9TH558WS
EPA Pesticide Code	9602
DTXSID	DTXSID1047499
These identifiers ensure consistent recognition of the compound across scientific literature, regulatory documents, and commercial applications.

Physical Properties

The physical properties of monosodium oxalate determine its behavior in various applications and inform proper handling techniques. While specific data on some properties is limited in the available search results, general characteristics can be inferred based on similar compounds.

Oxalate compounds display varying solubility in water, with monosodium oxalate typically showing intermediate solubility compared to other oxalate salts. For reference, magnesium oxalate (MgC2O4) has a reported solubility of 0.104 (units not specified in the source). The solubility of monosodium oxalate would generally be higher than that of divalent metal oxalates due to the weaker ionic interactions of monovalent sodium compared to divalent metals.
Solubility is an important parameter that influences the compound's applications in analytical chemistry, where precise solution preparation may be required. Temperature typically affects the solubility of most oxalate salts, with higher temperatures generally increasing solubility in aqueous solutions.

Synthesis and Production Methods

Monosodium oxalate can be synthesized through several approaches, typically involving controlled neutralization of oxalic acid. The most straightforward method involves the partial neutralization of oxalic acid with a stoichiometric amount of sodium hydroxide or sodium carbonate.

Laboratory Synthesis

The laboratory preparation typically involves:

• Dissolving oxalic acid (H2C2O4) in water

• Adding sodium hydroxide in a 1:1 molar ratio

• Controlling the pH to ensure only one proton is neutralized

• Crystallization and isolation of the product
  The general reaction can be represented as:
  H2C2O4 + NaOH → NaHC2O4 + H2O
  This reaction must be carefully controlled to prevent formation of disodium oxalate, which would occur if excess base were added.

Industrial Production

On an industrial scale, production may employ continuous processes with precise pH and temperature control. The compound may also be produced as an intermediate in the processing of other oxalate compounds. Quality control measures typically include testing for purity, moisture content, and absence of disodium oxalate or unreacted oxalic acid.

Applications and Uses

Monosodium oxalate finds applications across various fields, leveraging its unique chemical properties and reactivity patterns.

Analytical Chemistry

In analytical chemistry, monosodium oxalate serves several important functions:

• As a primary standard for standardization of permanganate solutions

• As a complexing agent for metal ions in analysis

• As a precipitating agent for calcium determination

• In buffer solutions for certain pH ranges
  These applications rely on the compound's stable composition and predictable chemical behavior.

Industrial Applications

Industrial uses of monosodium oxalate may include:

• Metal surface treatment processes

• As an intermediate in chemical synthesis

• In cleaning formulations for mineral deposit removal

• As a component in specialized industrial processes requiring controlled acidity
  These applications utilize the compound's ability to form complexes with metal ions and its moderately acidic properties.

Comparative Analysis

Understanding monosodium oxalate in relation to other compounds provides valuable context for its properties and applications.

Comparison with Other Oxalate Compounds

Different metal oxalates display varying properties depending on the cation involved:

Compound	Formula	Key Differences from Monosodium Oxalate
Magnesium Oxalate	MgC2O4	Lower water solubility (0.104) compared to monosodium oxalate
Disodium Oxalate	Na2C2O4	More basic character, lacking the acidic proton
Calcium Oxalate	CaC2O4	Extremely low solubility, forms kidney stones in humans
Manganese Oxalate	MnC2O4·2H2O	Different coordination chemistry, forms different crystal structures
These differences highlight how the properties of oxalate salts can be tuned by changing the associated cation.

Comparison with Other Sodium Compounds

Sodium-based compounds share some characteristics while displaying important differences:

Compound	Formula	Relation to Monosodium Oxalate
Sodium Acetate	NaC2H3O2	Similar molecular weight but different chemical properties
Monosodium Urate	NaC5H3N4O3·H2O	Both form crystals, but monosodium urate is associated with gout pathology
Sodium Bicarbonate	NaHCO3	Both are monovalent sodium salts with one acidic proton
This comparison demonstrates how the anion component significantly influences the compound's behavior despite sharing the same cation.

Research Developments

While the search results don't include specific recent studies focused on monosodium oxalate itself, related research provides context for potential areas of investigation.

Crystallization Studies

Research on crystallization processes of sodium salts could inform understanding of monosodium oxalate behavior. For instance, studies on monosodium urate show that it forms after an amorphous precursor that nucleates heterogeneously on collagen fibrils. Similar crystallization pathways might be relevant to understanding monosodium oxalate formation in various contexts.
The crystallization of oxalate compounds remains an active area of research with applications in:

• Preventing scale formation in industrial equipment

• Understanding pathological biomineralization

• Developing crystal engineering approaches for new materials These research directions could potentially incorporate monosodium oxalate as either a subject of study or a component in experimental systems.